7-Epi Paclitaxel
7-Epi Paclitaxel
7-epi Paclitaxel is an active metabolite of paclitaxel (Taxol; Item No. 10461), a widely used chemotherapeutic compound. It is the major metabolite found in cells, although 6α-hydroxy paclitaxel (6α-hydroxy Taxol; Item No. 10009027) is the major biliary metabolite of paclitaxel in humans. 7-epi Paclitaxel exhibits properties comparable to paclitaxel on both cells and in vitro microtubule polymerization.
Brand Name:
Vulcanchem
CAS No.:
105454-04-4
VCID:
VC0027618
InChI:
InChI=1S/C47H51NO14/c1-25-31(60-43(56)36(52)35(28-16-10-7-11-17-28)48-41(54)29-18-12-8-13-19-29)23-47(57)40(61-42(55)30-20-14-9-15-21-30)38-45(6,32(51)22-33-46(38,24-58-33)62-27(3)50)39(53)37(59-26(2)49)34(25)44(47,4)5/h7-21,31-33,35-38,40,51-52,57H,22-24H2,1-6H3,(H,48,54)/t31-,32+,33+,35-,36+,37+,38-,40-,45+,46-,47+/m0/s1
SMILES:
CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)C(C(C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)O)C)OC(=O)C
Molecular Formula:
C47H51NO14
Molecular Weight:
853.9 g/mol
7-Epi Paclitaxel
CAS No.: 105454-04-4
Reference Standards
VCID: VC0027618
Molecular Formula: C47H51NO14
Molecular Weight: 853.9 g/mol
CAS No. | 105454-04-4 |
---|---|
Product Name | 7-Epi Paclitaxel |
Molecular Formula | C47H51NO14 |
Molecular Weight | 853.9 g/mol |
IUPAC Name | [(1S,2S,3R,4S,7R,9R,10S,12R,15S)-4,12-diacetyloxy-15-[(2R,3S)-3-benzamido-2-hydroxy-3-phenylpropanoyl]oxy-1,9-dihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate |
Standard InChI | InChI=1S/C47H51NO14/c1-25-31(60-43(56)36(52)35(28-16-10-7-11-17-28)48-41(54)29-18-12-8-13-19-29)23-47(57)40(61-42(55)30-20-14-9-15-21-30)38-45(6,32(51)22-33-46(38,24-58-33)62-27(3)50)39(53)37(59-26(2)49)34(25)44(47,4)5/h7-21,31-33,35-38,40,51-52,57H,22-24H2,1-6H3,(H,48,54)/t31-,32+,33+,35-,36+,37+,38-,40-,45+,46-,47+/m0/s1 |
Standard InChIKey | RCINICONZNJXQF-LYTKHFMESA-N |
Isomeric SMILES | CC1=C2[C@H](C(=O)[C@@]3([C@@H](C[C@@H]4[C@]([C@H]3[C@@H]([C@@](C2(C)C)(C[C@@H]1OC(=O)[C@@H]([C@H](C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)O)C)OC(=O)C |
SMILES | CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)C(C(C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)O)C)OC(=O)C |
Canonical SMILES | CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)C(C(C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)O)C)OC(=O)C |
Appearance | Powder |
Description | 7-epi Paclitaxel is an active metabolite of paclitaxel (Taxol; Item No. 10461), a widely used chemotherapeutic compound. It is the major metabolite found in cells, although 6α-hydroxy paclitaxel (6α-hydroxy Taxol; Item No. 10009027) is the major biliary metabolite of paclitaxel in humans. 7-epi Paclitaxel exhibits properties comparable to paclitaxel on both cells and in vitro microtubule polymerization. |
Synonyms | 7 epi Taxol 7-epi-Taxol Anzatax Bris Taxol NSC 125973 NSC-125973 NSC125973 Onxol Paclitaxel Paclitaxel, (4 alpha)-Isomer Paxene Praxel Taxol Taxol A Taxol, Bris |
PubChem Compound | 184492 |
Last Modified | Nov 11 2021 |
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